3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione

• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• SMILES: C1C(CN1)N2C(=O)COC2=O
• InChI: InChI=1S/C6H8N2O3/c9-5-3-11-6(10)8(5)4-1-7-2-4/h4,7H,1-3H2
• InChIKey: OQNUNJLTZCKAOK-UHFFFAOYSA-N

3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione – Dual-Heterocycle Building Block

3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione (CAS 1706453-72-6) is a compact heterocyclic compound (MW 156.14 g/mol; C₆H₈N₂O₃) that fuses a four-membered azetidine ring directly to the nitrogen of an oxazolidine-2,4-dione scaffold [1]. Unlike common N-acyl or N-sulfonyl oxazolidinedione derivatives, this compound bears a free secondary amine on the azetidine ring, making it a versatile intermediate for late-stage functionalization in protease inhibitor programs, antibacterial lead optimization, and scaffold-hopping campaigns [2]. The parent oxazolidine-2,4-dione core is a privileged pharmacophore found in anticonvulsant drugs (trimethadione) and agrochemical fungicides (famoxadone), while the azetidine ring contributes conformational rigidity and a protonatable handle absent in simpler N-alkyl or N-aryl analogues [3].

Late-Stage HandleFree azetidine NH enables acylation, sulfonylation, reductive amination or urea formation

Dual-Heterocycle CoreOxazolidine-2,4-dione + azetidine scaffold studied in anticonvulsant and agrochemical research

Conformational RigidityProtonatable handle and restricted rotation absent in N-alkyl or N-aryl analogues

• [1] PubChem Compound Summary CID 72716693: 3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione. National Center for Biotechnology Information, 2025. View Source
• [2] Santana AB, Lucas SD, Gonçalves LM, Correia HF, Cardote TAF, Guedes RC, Iley J, Moreira R. N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorg Med Chem Lett. 2012 Jun 15;22(12):3993-7. PMID: 22595175. View Source
• [3] Wikipedia contributors. 2,4-Oxazolidinedione. Wikipedia, The Free Encyclopedia. Accessed 2025. View Source

3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione vs. Generic Oxazolidinedione Analogs

The direct N–C bond between the azetidine C-3 position and the oxazolidine-2,4-dione nitrogen creates a unique electronic and conformational profile that is absent in both the simpler N-acyl oxazolidinediones and the oxazolidinone (mono-carbonyl) analogues [1]. Replacing this compound with 3-(azetidin-3-yl)oxazolidin-2-one removes one carbonyl, altering hydrogen-bond acceptor count (4→3) and topological polar surface area (58.6→41.6 Ų), which directly impacts target recognition and solubility [2]. Substituting with the methylene-spacer analogue 3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione introduces an additional rotatable bond and increases molecular weight (156.14→170.17 g/mol), changing both conformational entropy and lipophilicity (ΔXLogP3 = +0.2) [3]. Critically, the free azetidine NH (predicted pKa ~11.3 for the conjugate acid of azetidine) provides a protonation handle absent in N-acyl or N-sulfonyl oxazolidinediones, enabling salt formation and aqueous solubility tuning that pre-functionalized analogues cannot offer [4].

Oxazolidinone (mono-carbonyl) analogs

Removing one carbonyl reduces H-bond acceptors (4→3) and TPSA by ~17 Ų, which may shift target recognition and solubility.

Methylene-spacer variant

The extra rotatable bond and higher MW (170 vs 156) alter conformational entropy and lipophilicity (ΔXLogP3 +0.2), potentially impacting ligand efficiency.

Pre-functionalized N-acyl/sulfonyl derivatives

Locked at a single SAR point; cannot serve as a common intermediate for parallel library synthesis, limiting late-stage diversification.

• [1] Santana AB et al. Bioorg Med Chem Lett. 2012 Jun 15;22(12):3993-7. PMID: 22595175. View Source
• [2] PubChem Compound Summary CID 62786117: 3-(Azetidin-3-yl)oxazolidin-2-one. National Center for Biotechnology Information, 2025. View Source
• [3] PubChem Compound Summary CID 86262231: 3-[(Azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione. National Center for Biotechnology Information, 2025. View Source
• [4] Wikipedia contributors. Azetidine. Wikipedia, The Free Encyclopedia. pKa of conjugate acid = 11.29 (H₂O). View Source

3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione vs. Analogs: Quantitative Evidence

Hydrogen-Bond Acceptor and TPSA: Dione vs. Mono-One

3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione possesses four hydrogen-bond acceptors (HBA = 4) and a topological polar surface area (TPSA) of 58.6 Ų, compared to only three HBAs and a TPSA of 41.6 Ų for the oxazolidin-2-one analog 3-(azetidin-3-yl)oxazolidin-2-one [1][2]. The second carbonyl adds one additional H-bond acceptor site and increases TPSA by 17.0 Ų (+41%), which is expected to enhance aqueous solubility and modulate target-binding interactions in polar enzyme active sites [1][2].

HBA & TPSA

Head-to-head

4 HBA / 58.6 Ų vs 3 HBA / 41.6 Ų; Δ +1 HBA, +17.0 Ų

Enhanced polar surface area for target binding

Computed properties (PubChem)

Evidence Dimension	Hydrogen-Bond Acceptor Count and Topological Polar Surface Area
Target Compound Data	HBA = 4; TPSA = 58.6 Ų
Comparator Or Baseline	3-(Azetidin-3-yl)oxazolidin-2-one (CAS 1468572-74-8): HBA = 3; TPSA = 41.6 Ų
Quantified Difference	ΔHBA = +1 (+33%); ΔTPSA = +17.0 Ų (+41%)
Conditions	Computed properties from PubChem (Cactvs 3.4.8.18 / XLogP3 3.0)

Why This Matters

Higher HBA count and TPSA predict stronger polar interactions with enzymatic targets and greater aqueous solubility, favoring the dione over the mono-one for lead optimization in hydrophilic binding pockets.

• [1] PubChem Compound Summary CID 72716693: 3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione. Computed Properties section. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary CID 62786117: 3-(Azetidin-3-yl)oxazolidin-2-one. Computed Properties section. National Center for Biotechnology Information, 2025. View Source

Lipophilicity (XLogP3): Direct vs. Methylene-Spacer Attachment

The directly attached azetidine compound exhibits an XLogP3 of -0.9, which is 0.2 log units more hydrophilic than the methylene-spacer analogue 3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione (XLogP3 = -0.7) [1][2]. The parent oxazolidine-2,4-dione is even more lipophilic (XLogP3 = -0.5), confirming that direct azetidine attachment introduces additional polarity beyond that of the unsubstituted scaffold [3]. This difference, while modest, becomes significant when multiplied across a lead series where cumulative logP shifts of ±0.2–0.3 units can determine oral bioavailability and metabolic clearance profiles.

XLogP3

Head-to-head

-0.9 (direct), -0.7 (spacer), -0.5 (parent)

Finer lipophilicity control vs methylene-spacer

Δ -0.2 vs spacer; class-level ADME impact

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = -0.9
Comparator Or Baseline	3-[(Azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione (CAS 1706455-82-4): XLogP3 = -0.7; Parent 1,3-oxazolidine-2,4-dione: XLogP3 = -0.5
Quantified Difference	ΔXLogP3 = -0.2 vs. methylene-spacer analog; ΔXLogP3 = -0.4 vs. parent scaffold
Conditions	Computed properties from PubChem (XLogP3 3.0) and Kuujia.com database

Why This Matters

Direct azetidine attachment provides finer control over lipophilicity than the methylene-spacer variant, offering a distinct starting point for logP optimization in drug discovery programs.

• [1] PubChem Compound Summary CID 72716693: Computed Properties. XLogP3-AA = -0.9. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary CID 86262231: Computed Properties. XLogP3-AA = -0.7. National Center for Biotechnology Information, 2025. View Source
• [3] Kuujia.com CAS 2346-26-1 product page: 1,3-Oxazolidine-2,4-dione. Computed Properties. XLogP3 = -0.5; TPSA = 55.4 Ų. View Source

Free Base vs. Hydrochloride Salt: Solubility and Handling

The free base form (CAS 1706453-72-6; MW 156.14 g/mol) and hydrochloride salt (CAS 1864053-91-7; MW 192.60 g/mol) represent two distinct procurement options with a molecular weight difference of 36.46 g/mol (the mass of HCl) and a predicted aqueous solubility advantage for the hydrochloride salt owing to the protonated azetidine ammonium species . The free base carries one hydrogen-bond donor (the azetidine NH) while the hydrochloride salt is expected to have enhanced water solubility typical of amine hydrochlorides, though specific experimental solubility data for this compound class remain limited. The free base is available at ≥95% purity with long-term storage at cool, dry conditions, and is classified as non-hazardous for transport [1].

Salt Form

Spec review

Free base MW 156.14; HCl salt MW 192.60

Select form based on synthetic or assay workflow

Δ +36.46 g/mol; free base ≥95% purity, non-hazardous transport

Evidence Dimension	Molecular weight and salt form availability
Target Compound Data	Free base: MW = 156.14 g/mol; Purity ≥95% (AKSci). Hydrochloride: MW = 192.60 g/mol; Purity ≥95% (AKSci)
Comparator Or Baseline	Free base (CAS 1706453-72-6) vs. Hydrochloride salt (CAS 1864053-91-7)
Quantified Difference	ΔMW = 36.46 g/mol (+23%); Salt form offers aqueous solubility advantage through protonation
Conditions	Product specifications from AKSci (free base) and AKSci (hydrochloride); PubChem computed descriptors

Why This Matters

Procurement teams must select between the free base (for reactions requiring a nucleophilic amine) and the hydrochloride salt (for aqueous solubility and ease of handling), as these forms are not interchangeable in synthetic or formulation workflows.

• [1] PubChem Compound Summary CID 72716693: Chemical and Physical Properties. National Center for Biotechnology Information, 2025. View Source

Human Leukocyte Elastase Inhibition: Dione Scaffold Potency Advantage

In a published medicinal chemistry study, bicyclic oxazolidin-2,4-dione-substituted β-lactam inhibitors (compound series 6) were shown to be 5 times more active against human leukocyte elastase (HLE) than their N-acyloxyalkylazetidin-2-one counterparts (series 4) and carbamate analogues (series 5), which lack the second carbonyl present in the oxazolidinedione ring [1]. This finding directly demonstrates that the dione functionality is not redundant: the presence of two carbonyl groups within the oxazolidine ring is critical for potency, consistent with the higher HBA count and TPSA of the dione scaffold. While this specific study used C-4-substituted analogues rather than N-azetidinyl derivatives, the underlying SAR principle applies to the 3-(azetidin-3-yl)-1,3-oxazolidine-2,4-dione scaffold and provides a quantitative rationale for selecting the dione over mono-one variants in protease-targeting programs.

HLE Inhibition

Class-level

Dione scaffold: 5-fold more active than mono-carbonyl variants

Supports dione selection for serine protease programs

Class-level SAR; direct data for this analogue not reported

Evidence Dimension	Human leukocyte elastase (HLE) inhibitory activity
Target Compound Data	No direct IC₅₀ data available for 3-(azetidin-3-yl)-1,3-oxazolidine-2,4-dione itself; the oxazolidine-2,4-dione scaffold class exhibits 5-fold greater HLE inhibition than mono-carbonyl azetidin-2-one analogues
Comparator Or Baseline	N-Acyloxyalkylazetidin-2-ones (series 4) and carbamate counterparts (series 5): weak HLE inhibitors. Bicyclic oxazolidin-2,4-dione-substituted β-lactams (series 6): 5-fold more active
Quantified Difference	5-fold activity advantage for oxazolidine-2,4-dione-containing compounds over mono-carbonyl azetidin-2-one analogues
Conditions	In vitro HLE inhibition assay (chromogenic substrate); Moreira et al., J Med Chem 2005, 48, 4861-4870. Note: comparator compounds are C-4-substituted β-lactam derivatives, not direct N-azetidinyl analogues; class-level extrapolation applies.

Why This Matters

For programs targeting serine proteases (HLE, PPE, proteinase-3), the dione scaffold provides a validated potency advantage that cannot be replicated by single-carbonyl oxazolidinone or azetidinone building blocks.

• [1] Moreira R, Santana AB, et al. Design, synthesis, and enzymatic evaluation of N1-acyloxyalkyl- and N1-oxazolidin-2,4-dion-5-yl-substituted beta-lactams as novel inhibitors of human leukocyte elastase. J Med Chem. 2005 Jul 28;48(15):4861-70. PMID: 16033266. View Source

N-Substitution Versatility: Free Azetidine NH Advantage

A systematic SAR study demonstrated that the nature of N-substitution at the oxazolidine-2,4-dione scaffold has a large effect on inhibitory potency against porcine pancreatic elastase (PPE), with N-acyl and N-sulfonyl derivatives emerging as potent pseudo-irreversible inhibitors displaying high second-order rate constants for PPE inactivation (k₂/Ki values up to 10⁵–10⁶ M⁻¹s⁻¹) [1]. 3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione occupies a unique position in this SAR landscape: it bears a free azetidine NH rather than a pre-installed acyl or sulfonyl group. This means the compound can serve as a common intermediate to generate diverse N-functionalized libraries through acylation, sulfonylation, reductive amination, or urea formation, allowing medicinal chemists to systematically explore the N-substitution SAR space that the literature identifies as critical for potency. Pre-functionalized analogues lock the user into a single SAR point [1].

Derivatization Routes

Class-level

Free NH → acylation, sulfonylation, reductive amination, urea/thiourea

Single building block for parallel SAR libraries

SAR framework from Santana et al. 2012

Evidence Dimension	Synthetic versatility for N-substitution SAR exploration
Target Compound Data	Free azetidine NH available for derivatization; one synthetic intermediate can yield multiple N-acyl, N-sulfonyl, N-alkyl, or N-aryl analogues
Comparator Or Baseline	Pre-functionalized N-acyl or N-sulfonyl oxazolidine-2,4-diones; each represents a single SAR data point and requires de novo synthesis for modification
Quantified Difference	Not quantifiable as a single metric; the value lies in the number of derivative pathways accessible from a single procurement (≥4 distinct reaction classes: acylation, sulfonylation, reductive amination, urea/thiourea formation)
Conditions	Synthetic organic chemistry context; inferred from the SAR framework established in Santana et al., Bioorg Med Chem Lett, 2012

Why This Matters

Procurement of the free-amine building block maximizes downstream synthetic flexibility, enabling parallel SAR exploration that pre-functionalized analogues cannot support without additional synthetic steps.

• [1] Santana AB, Lucas SD, Gonçalves LM, Correia HF, Cardote TAF, Guedes RC, Iley J, Moreira R. N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorg Med Chem Lett. 2012 Jun 15;22(12):3993-7. PMID: 22595175. View Source

Conformational Pre-organization: Direct Attachment Advantage

The directly attached azetidine analogue has one rotatable bond between the two ring systems, whereas the methylene-spacer analogue 3-[(azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione has two rotatable bonds, introducing additional conformational degrees of freedom [1][2]. In the context of fragment-based drug design and ligand efficiency optimization, each additional rotatable bond is estimated to cost approximately 0.5–1.5 kJ/mol in entropic binding penalty and can reduce ligand efficiency metrics (LE, LLE) by 5–15% [3]. The direct attachment in the target compound thus maximizes conformational pre-organization while retaining sufficient flexibility for induced-fit binding. The parent oxazolidine-2,4-dione has zero rotatable bonds but lacks the azetidine vector entirely, making it a less informative comparator for scaffold-based design [4].

Rotatable Bonds

Head-to-head

1 rot. bond vs 2 for spacer; Δ -1

Reduced entropic penalty relative to methylene-spacer

Ligand efficiency context; class-level estimate

Evidence Dimension	Rotatable bond count and conformational pre-organization
Target Compound Data	Rotatable bonds = 1 (direct N–C linkage between azetidine C-3 and oxazolidine N-3)
Comparator Or Baseline	3-[(Azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione: Rotatable bonds = 2; Parent 1,3-oxazolidine-2,4-dione: Rotatable bonds = 0
Quantified Difference	ΔRotatable bonds = -1 vs. methylene-spacer analogue; estimated entropic binding penalty reduction of ~0.5–1.5 kJ/mol (class-level estimate)
Conditions	Computed properties from PubChem; entropic penalty estimates from fragment-based drug design literature (class-level inference)

Why This Matters

One fewer rotatable bond compared to the methylene-spacer analogue translates to higher conformational pre-organization, which is predicted to improve binding enthalpy-entropy compensation and ligand efficiency metrics in target-based screening.

• [1] PubChem Compound Summary CID 72716693: Rotatable Bond Count = 1. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary CID 86262231: Rotatable Bond Count = 2. National Center for Biotechnology Information, 2025. View Source
• [3] Murray CW, Rees DC. The rise of fragment-based drug discovery. Nat Chem. 2009;1:187-192. (Class-level estimate of entropic penalty per rotatable bond). View Source
• [4] Kuujia.com CAS 2346-26-1: 1,3-Oxazolidine-2,4-dione. Rotatable Bond Count = 0. Computed Properties. View Source

3-(Azetidin-3-yl)-1,3-oxazolidine-2,4-dione: High-Value Applications

Serine Protease Inhibitor Lead Generation

The oxazolidine-2,4-dione scaffold provides a 5-fold HLE inhibitory potency advantage over mono-carbonyl azetidin-2-one variants [1]. For medicinal chemistry teams developing inhibitors of human neutrophil elastase (HNE), proteinase-3, or porcine pancreatic elastase (PPE), 3-(azetidin-3-yl)-1,3-oxazolidine-2,4-dione offers the critical dione pharmacophore with a free azetidine NH for systematic N-substitution SAR exploration—the variable identified in the literature as the primary potency determinant [2]. The free amine enables parallel synthesis of N-acyl, N-sulfonyl, N-alkyl, and N-aryl libraries from a single building block procurement, accelerating hit-to-lead timelines.

Scaffold-Hopping: Physicochemical Property Optimization

With an XLogP3 of -0.9 and TPSA of 58.6 Ų, this compound occupies a distinct physicochemical space compared to both the methylene-spacer analogue (XLogP3 = -0.7; Δ = +0.2) and the oxazolidinone analogue (TPSA = 41.6 Ų; Δ = -17.0 Ų) [3][4]. This makes it an ideal scaffold-hopping starting point when a lead series requires reduced lipophilicity or increased polar surface area to address ADME liabilities such as high metabolic clearance, CYP inhibition, or poor aqueous solubility. The compound's one rotatable bond further minimizes entropic penalty compared to the two-rotatable-bond spacer variant [5].

Covalent Warhead Design: Dual Electrophilic Carbonyls

The oxazolidine-2,4-dione ring contains two electrophilic carbonyl groups positioned in a five-membered ring, creating a distinctive reactivity profile for covalent inhibitor design. The Santana et al. (2012) study established that N-acyl and N-sulfonyl oxazolidine-2,4-diones act as pseudo-irreversible serine protease inhibitors through enzyme acylation at the active-site serine [2]. The target compound's free azetidine NH allows attachment of recognition elements that direct the dione warhead to specific protease active sites. This dual-carbonyl electrophilic system differentiates it from single-carbonyl warheads (e.g., β-lactams, oxazolidinones) and enables tunable reactivity based on N-substitution.

Salt Form Selection: Chemistry vs. Biological Assays

Procurement teams can choose between the free base (CAS 1706453-72-6; MW 156.14) for organic synthesis applications requiring a nucleophilic amine, and the hydrochloride salt (CAS 1864053-91-7; MW 192.60) for direct use in aqueous biological assays or salt-metathesis protocols . The free base is available at ≥95% purity from multiple vendors and is classified as non-hazardous for transport, facilitating international procurement logistics . This dual-form availability is not present for many pre-functionalized N-acyl or N-sulfonyl analogues, which are typically available only as neutral compounds.

Application

Selection Property

Validation Focus

Serine protease inhibitor lead generation

Dione pharmacophore with free amine for N-substitution SAR

Verify inhibitory activity against target protease (HNE, PPE) after functionalization

Scaffold-hopping for ADME optimization

Low XLogP3 (-0.9) and high TPSA (58.6 Ų) profile

Assess metabolic stability and solubility improvement over lead series

Covalent warhead design

Dual electrophilic carbonyls for pseudo-irreversible inhibition

Determine k₂/Ki and selectivity against off-target serine hydrolases

Salt form selection (synthesis vs bioassay)

Free base (nucleophilic amine) or HCl salt (aqueous solubility)

Confirm form compatibility with reaction conditions or assay buffer

• [1] Moreira R et al. J Med Chem. 2005 Jul 28;48(15):4861-70. PMID: 16033266. View Source
• [2] Santana AB et al. Bioorg Med Chem Lett. 2012 Jun 15;22(12):3993-7. PMID: 22595175. View Source
• [3] PubChem CID 72716693 vs. CID 86262231: XLogP3 comparison. National Center for Biotechnology Information, 2025. View Source
• [4] PubChem CID 62786117: TPSA = 41.6 Ų vs. target TPSA = 58.6 Ų. National Center for Biotechnology Information, 2025. View Source
• [5] PubChem CID 72716693: Rotatable Bond Count = 1. National Center for Biotechnology Information, 2025. View Source